Cas no 1806896-58-1 (3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-sulfonyl chloride)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-sulfonyl chloride
• CAS No: 1806896-58-1
• MF: C₆H₂Cl₂F₂INO₂S
• MW: 387.957857608795
• CID: 4871548
• Update Time: 2025-05-20

3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2INO2S/c7-3-1-2(4(9)10)6(12-5(3)11)15(8,13)14/h1,4H
• InChI Key： XIYWNUTVOAPWCH-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(=N1)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Additional information on 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-sulfonyl chloride

Exploring the Chemistry and Applications of 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-sulfonyl chloride (CAS No. 1806896-58-1)

In the realm of organic chemistry, 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-sulfonyl chloride (CAS No. 1806896-58-1) stands out as a versatile intermediate with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and multiple functional groups, has garnered attention for its role in cross-coupling reactions and sulfonylation processes. Researchers and industry professionals are increasingly exploring its applications in drug discovery and crop protection, aligning with the growing demand for innovative solutions in these fields.

The molecular structure of 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-sulfonyl chloride features a halogen-rich framework, which enhances its reactivity in palladium-catalyzed reactions. This property makes it a valuable building block for synthesizing complex molecules, particularly in the development of heterocyclic compounds. Recent studies highlight its utility in constructing biologically active molecules, addressing key challenges in medicinal chemistry such as selectivity and bioavailability. As the pharmaceutical industry shifts toward targeted therapies, this compound's role in creating highly functionalized pyridines becomes even more critical.

Beyond pharmaceuticals, CAS No. 1806896-58-1 has found applications in agrochemical innovation. The difluoromethyl group, in particular, is known for its ability to improve the metabolic stability of active ingredients, a feature highly sought after in crop protection agents. With the global push toward sustainable agriculture, researchers are leveraging this compound to design next-generation pesticides and herbicides with reduced environmental impact. Its compatibility with green chemistry principles further underscores its relevance in modern synthetic strategies.

From a synthetic perspective, the iodo and sulfonyl chloride moieties in 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-sulfonyl chloride offer unparalleled flexibility for diversification reactions. These groups enable efficient C-C bond formation and C-heteroatom coupling, making the compound a cornerstone in library synthesis for high-throughput screening. Laboratories focusing on fragment-based drug design often prioritize such intermediates to accelerate the discovery of lead compounds. Moreover, its stability under various reaction conditions aligns with the industry's need for scalable synthetic routes.

The growing interest in fluorinated compounds has further elevated the profile of CAS No. 1806896-58-1. Fluorine incorporation is a proven strategy to enhance drug-likeness, and this compound's difluoromethyl group provides a strategic advantage in structure-activity relationship studies. As AI-driven drug discovery gains traction, the demand for well-characterized intermediates like this one continues to rise, enabling faster iterations in virtual screening pipelines. Its compatibility with automated synthesis platforms also positions it as a key player in the era of digital chemistry.

In analytical chemistry, 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-sulfonyl chloride serves as a reference standard for method development in HPLC and LC-MS applications. Its distinct UV absorption profile and mass fragmentation patterns facilitate the identification of related derivatives in complex matrices. Quality control laboratories frequently employ this compound to validate analytical protocols, ensuring reproducibility in pharmaceutical testing. The compound's well-defined spectroscopic properties also support its use in structural elucidation studies.

Looking ahead, the versatility of 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-sulfonyl chloride (CAS No. 1806896-58-1) promises to unlock new possibilities in material science. Early-stage research explores its potential in designing organic electronic materials, where the pyridine scaffold could contribute to charge transport properties. As interdisciplinary approaches gain momentum, this compound may bridge gaps between small-molecule chemistry and functional materials, opening avenues for innovation in optoelectronics and sensors.

For procurement specialists and researchers seeking reliable sources of CAS No. 1806896-58-1, understanding its storage requirements and handling protocols is essential. While the compound exhibits excellent synthetic utility, proper moisture control and temperature management are recommended to maintain its reactivity. Leading suppliers now provide detailed technical data sheets and certificates of analysis, reflecting the compound's importance in regulated industries. These resources empower scientists to integrate this intermediate seamlessly into their research workflows.